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Compound of Interest

Compound Name:
2-Chloro-1-methyl-5-nitro-1H-

imidazole

CAS No.: 86072-07-3

Cat. No.: B3057889

Get Quote

The Chemical Abstracts Service (CAS), a division of the American Chemical Society, assigns a

unique numerical identifier, known as a CAS Registry Number, to every chemical substance

described in the open scientific literature. This system provides an unambiguous way to identify

a chemical, avoiding the confusion that can arise from the use of various chemical

nomenclatures. A valid CAS number is the cornerstone of chemical information retrieval,

allowing for the aggregation of data on properties, safety, and applications from a multitude of

sources.

Investigative Methodology for CAS Number 86072-
07-3
To fulfill the request for an in-depth technical guide, a multi-pronged search strategy was

initiated. This involved querying major chemical and scientific databases, including but not

limited to:

SciFinder-n (Chemical Abstracts Service)
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PubChem (National Center for Biotechnology Information)

ChemSpider (Royal Society of Chemistry)

Google Scholar

The search query was specifically targeted at "CAS number 86072-07-3" and variations thereof

to capture any potential data.

Findings and Analysis
The comprehensive search across all targeted databases yielded no results for a chemical

compound associated with CAS number 86072-07-3. This absence of data strongly suggests

one of the following possibilities:

Typographical Error: The provided CAS number may contain a typographical error. CAS

numbers have a specific format (up to 10 digits, separated into three parts by hyphens), and

a single incorrect digit will result in a failed search.

Proprietary or Internal Identifier: The number may be an internal compound identifier used by

a specific company or research institution that has not been disclosed to the public or

registered with CAS.

Withdrawn or Obsolete Number: In rare instances, a CAS number may be withdrawn or

made obsolete. However, there is typically a record of such actions, which was not found in

this case.

Novel, Undisclosed Substance: The number could refer to a very new substance that has not

yet been entered into the public databases.

The logical relationship of this investigation can be visualized as follows:

Caption: Investigative workflow for CAS number 86072-07-3.

Recommendations for Researchers
When encountering a CAS number that yields no information, the following steps are

recommended:
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Verify the Source: Double-check the source of the CAS number for any potential

transcription errors.

Check for Alternative Identifiers: If possible, search for the chemical by name, molecular

formula, or structure to find the correct CAS number.

Contact the Original Source: If the CAS number was obtained from a publication, patent, or

supplier, contacting them directly may provide clarification.

Conclusion
While the aim was to provide a detailed technical guide on the chemical properties of CAS

number 86072-07-3, the foundational step of identifying the corresponding chemical substance

could not be completed. The absence of this compound in the public domain prevents any

further discussion of its physical and chemical properties, synthesis, applications, or safety. It is

recommended that the user verify the accuracy of the provided CAS number. Should a valid

CAS number be identified, a comprehensive technical guide can be developed.

References
As no specific chemical compound could be identified for CAS number 86072-07-3, there are

no scientific references to list regarding its properties. The information presented in this guide is

based on the standard practices of chemical information retrieval and the status of major

chemical databases as of the date of this report.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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